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Compound of Interest

Compound Name: 4,4'-Dinitrodiphenylmethane

Cat. No.: B168056 Get Quote

CAS Number: 1817-74-9

This document provides a comprehensive technical overview of 4,4'-Dinitrodiphenylmethane,

a key chemical intermediate. The information is intended for researchers, scientists, and

professionals in drug development and organic synthesis, focusing on its chemical properties,

synthesis, key reactions, and safety protocols.

Core Chemical Properties and Identifiers
4,4'-Dinitrodiphenylmethane is a solid organic compound notable as a precursor in the

synthesis of various polymers and fine chemicals. Its dinitro-functionalization makes it a

valuable intermediate for producing the corresponding diamine derivative.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

IUPAC Name

1-nitro-4-[(4-
nitrophenyl)methyl]benzen
e

[1][2]

Synonyms
Bis(4-nitrophenyl)methane,

4,4'-Dinitrophenylmethane
[1]

CAS Number 1817-74-9 [1][3]

Molecular Formula C₁₃H₁₀N₂O₄ [2][3][4]

Molecular Weight 258.23 g/mol [3][5]

Appearance
White to light yellow powder or

crystal
[6]

Melting Point 187.0 to 191.0 °C

Boiling Point 445.1 ± 25.0 °C (Predicted) [6]

Density 1.341 ± 0.06 g/cm³ (Predicted) [6]

Purity Typically >99.0% (by GC) [4]

| Storage | Store at room temperature in a dry, cool, and dark place. |[6] |

Synthesis and Purification
While 4,4'-Dinitrodiphenylmethane is commercially available, its synthesis is a critical aspect

of its chemistry. A plausible synthetic route involves the nitration of diphenylmethane. The

subsequent purification is essential for obtaining a high-purity product suitable for further

reactions.
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reactant product Diphenylmethane
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Purification
(Recrystallization)

Pure 4,4'-Dinitrodiphenylmethane

Isolates desired
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Click to download full resolution via product page

A logical workflow for the synthesis of 4,4'-Dinitrodiphenylmethane.

This protocol describes the purification of crude 4,4'-Dinitrodiphenylmethane to achieve high

purity.[3][6]

Dissolution: Place the crude 4,4'-Dinitrodiphenylmethane solid into a suitable flask. Add a

minimal amount of a recrystallization solvent, such as benzene or acetic acid.

Heating: Gently heat the mixture with stirring until the solid completely dissolves. Ensure the

solution does not boil too vigorously.
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Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The desired

compound will crystallize out of the solution. The cooling process can be further aided by

placing the flask in an ice bath to maximize crystal formation.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of cold solvent to remove any

remaining soluble impurities.

Drying: Dry the purified crystals in a vacuum oven to remove all traces of solvent. The

resulting light yellow solid should have a melting point between 188-190 °C.[3][6]

Dissolution Purification & Isolation Final Product

startend

Place Crude Product in Flask Add Minimal Hot Solvent
(e.g., Benzene, Acetic Acid) Heat until Dissolved Cool Slowly to Room TempCrystallization Occurs Collect Crystals

(Vacuum Filtration) Wash with Cold Solvent Dry Crystals Under Vacuum Obtain Pure Product

Click to download full resolution via product page

Experimental workflow for the purification via recrystallization.

Key Chemical Reactions: Reduction to 4,4'-
Diaminodiphenylmethane
The most significant application of 4,4'-Dinitrodiphenylmethane is its use as a precursor to

4,4'-Diaminodiphenylmethane (MDA). This diamine is a crucial monomer in the production of

high-performance polymers, including polyurethanes (via Methylene diphenyl diisocyanate,

MDI) and polyimides, as well as a hardener for epoxy resins. The conversion is achieved

through the reduction of the two nitro groups.
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The following is a representative protocol for the reduction of the nitro groups.

Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,

suspend 4,4'-Dinitrodiphenylmethane in a suitable solvent like ethanol.

Reagent Addition: Add a reducing agent. Common systems include tin (Sn) or iron (Fe)

powder in the presence of a strong acid like hydrochloric acid (HCl), or catalytic

hydrogenation using a catalyst such as Palladium on carbon (Pd/C) under a hydrogen

atmosphere.

Reaction: Heat the mixture to reflux and maintain it for several hours, monitoring the reaction

progress using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. If an

acid/metal system was used, carefully neutralize the solution with a base (e.g., NaOH) until it

is alkaline.

Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate or

dichloromethane. Combine the organic layers.

Drying and Concentration: Dry the combined organic extracts over an anhydrous drying

agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to

yield crude 4,4'-Diaminodiphenylmethane.

Purification: The crude product can be further purified by recrystallization or column

chromatography.
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reactant process product intermediate 4,4'-Dinitrodiphenylmethane
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An experimental workflow for the reduction to 4,4'-Diaminodiphenylmethane.
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Spectroscopic Data
Characterization of 4,4'-Dinitrodiphenylmethane relies on standard spectroscopic techniques.

Table 2: Spectroscopic and Analytical Data

Technique Description Source(s)

Gas Chromatography (GC)
Used to determine purity,
often found to be >99.0%.

NMR Spectroscopy
¹H and ¹³C NMR are used to

confirm the chemical structure.
[7]

Spectral Database
AIST Spectral Database

(SDBS) Number: 5025.

| Mass Spectrometry | Predicted collision cross-section data is available on PubChem. |[2] |

Safety and Handling
4,4'-Dinitrodiphenylmethane is a hazardous chemical and requires careful handling in a

controlled laboratory environment.

Table 3: GHS Hazard Information
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Hazard Class Statement Source(s)

Flammability
Flammable solid (Category
1)

Acute Toxicity
Fatal if swallowed (Oral,

Category 2)

Acute Toxicity

Toxic in contact with skin or if

inhaled (Dermal/Inhalation,

Category 3)

Systemic Toxicity

Causes damage to organs

through prolonged or repeated

exposure (STOT RE 1)

| Aquatic Hazard | Very toxic to aquatic life (Acute, Category 1) | |

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[8]

Personal Protection: Wear appropriate protective eyeglasses or chemical safety goggles,

chemical-resistant gloves, and a lab coat.[8]

Handling Precautions: Avoid dust formation. Do not get in eyes, on skin, or on clothing. Avoid

ingestion and inhalation. Keep away from heat, sparks, and open flames.[8]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from incompatible materials such as strong oxidizing agents.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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